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Cat. No.: B074554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive literature review of 2-
propylthiophene, a sulfur-containing heterocyclic compound. The document covers its

chemical and physical properties, detailed synthesis methodologies, and explores its current

and potential applications in medicinal chemistry and materials science. Particular emphasis is

placed on presenting quantitative data in a clear, comparative format and detailing

experimental protocols for key reactions.

Core Properties of 2-Propylthiophene
2-Propylthiophene is a heteroaromatic compound belonging to the thiophene class of organic

molecules.[1][2] It is characterized by a five-membered ring containing one sulfur atom, with a

propyl group attached at the second position. While research specifically focused on 2-
propylthiophene is somewhat limited, its structural similarity to other alkylthiophenes allows

for informed inferences regarding its reactivity and potential applications.[2][3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-propylthiophene is presented in

Table 1. This data is essential for its handling, characterization, and application in various

experimental setups.
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Property Value Reference(s)

Molecular Formula C₇H₁₀S [4][5]

Molecular Weight 126.22 g/mol [5][6]

CAS Number 1551-27-5 [4][6]

Appearance Colorless to light yellow liquid -

Boiling Point 157.5-159.5 °C (lit.) [5]

Density 1.506 g/mL at 25 °C (lit.) [5]

Refractive Index (n20/D) 1.506 (lit.) [5]

Spectroscopic Data
Spectroscopic data is critical for the identification and characterization of 2-propylthiophene.

Key spectral information is available from various sources.
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Spectroscopic Technique Data Summary Reference(s)

Mass Spectrometry (MS)

The NIST WebBook provides

the mass spectrum (electron

ionization) for 2-

propylthiophene, which is

essential for its identification.

[4][7]

[4][7][8]

Infrared (IR) Spectroscopy

The IR spectrum, available in

the NIST database, shows

characteristic vibrational

modes of the thiophene ring

and the propyl group.[7]

[7]

NMR Spectroscopy

While a specific public

spectrum for 2-

propylthiophene is not readily

available, predicted 1H and

13C NMR spectra can be

found in databases like the

Human Metabolome Database

(HMDB). For comparison, the

13C NMR spectrum of the

closely related 2-

ethylthiophene is available.

[3][9]

UV/Visible Spectroscopy

The UV/Visible spectrum of 2-

propylthiophene is available in

the NIST WebBook.[7]

[7]

Synthesis of 2-Propylthiophene
The synthesis of 2-propylthiophene can be achieved through several established methods for

the alkylation of thiophene. The two most common and effective approaches are Grignard

cross-coupling reactions (specifically Kumada coupling) and the lithiation of thiophene followed

by alkylation.
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Kumada Cross-Coupling
The Kumada coupling reaction involves the palladium- or nickel-catalyzed reaction of a

Grignard reagent with an organic halide.[10] For the synthesis of 2-propylthiophene, this

would typically involve the reaction of a 2-thienyl Grignard reagent with a propyl halide or vice

versa.

This protocol is a representative procedure based on established Kumada coupling

methodologies for the synthesis of alkylthiophenes.

Materials:

2-Bromothiophene

Magnesium turnings

1-Bromopropane

[1,3-Bis(diphenylphosphino)propane]nickel(II) chloride (Ni(dppp)Cl₂)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Hydrochloric acid (1 M)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Procedure:

Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a

reflux condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings. Add a

small crystal of iodine to activate the magnesium. Add a solution of 2-bromothiophene in

anhydrous diethyl ether dropwise to the magnesium turnings. The reaction should initiate

spontaneously, as evidenced by gentle refluxing. If the reaction does not start, gentle heating
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may be required. After the addition is complete, reflux the mixture for 1 hour to ensure

complete formation of 2-thienylmagnesium bromide.[11]

Coupling Reaction: To the freshly prepared Grignard reagent, add the Ni(dppp)Cl₂ catalyst.

Cool the mixture to 0 °C in an ice bath. Add a solution of 1-bromopropane in anhydrous

diethyl ether dropwise to the reaction mixture.

Reaction Monitoring and Workup: Allow the reaction to warm to room temperature and stir

overnight. Monitor the reaction progress by thin-layer chromatography (TLC) or gas

chromatography (GC). Upon completion, quench the reaction by the slow addition of 1 M

hydrochloric acid at 0 °C.

Extraction and Purification: Separate the organic layer and extract the aqueous layer with

diethyl ether. Combine the organic layers, wash with saturated sodium bicarbonate solution

and brine, and then dry over anhydrous magnesium sulfate. Filter the solution and

concentrate under reduced pressure. The crude product can be purified by fractional

distillation to yield pure 2-propylthiophene.

Expected Yield: While a specific yield for 2-propylthiophene via this exact method is not

readily available in the searched literature, similar Kumada coupling reactions for the synthesis

of other 2-alkylthiophenes typically report yields in the range of 70-90%.

Click to download full resolution via product page

Lithiation and Alkylation
An alternative and widely used method for the synthesis of 2-alkylthiophenes is the direct

lithiation of thiophene at the 2-position, followed by quenching with an appropriate alkyl halide.

This protocol is adapted from a detailed procedure for the synthesis of 2-octylthiophene.

Materials:

Thiophene

n-Butyllithium (n-BuLi) in hexanes
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1-Bromopropane

Anhydrous tetrahydrofuran (THF)

Saturated ammonium chloride solution

Diethyl ether

Brine

Anhydrous magnesium sulfate

Procedure:

Lithiation: In a flame-dried, three-necked flask under a nitrogen atmosphere, dissolve

thiophene in anhydrous THF and cool the solution to -78 °C using a dry ice/acetone bath. To

this solution, add n-butyllithium dropwise while maintaining the temperature at -78 °C. Stir

the resulting solution at this temperature for 1 hour to ensure complete formation of 2-

lithiothiophene.

Alkylation: To the solution of 2-lithiothiophene, add 1-bromopropane dropwise at -78 °C. After

the addition is complete, allow the reaction mixture to slowly warm to room temperature and

stir overnight.

Workup and Purification: Quench the reaction by the addition of saturated ammonium

chloride solution. Extract the mixture with diethyl ether. Wash the combined organic layers

with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced

pressure. The crude product can be purified by fractional distillation under reduced pressure

to afford pure 2-propylthiophene.

Expected Yield: Based on the synthesis of 2-octylthiophene using a similar procedure, the

expected yield for 2-propylthiophene is approximately 80-90%.
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Applications in Drug Development
The thiophene scaffold is a well-established privileged structure in medicinal chemistry,

appearing in numerous approved drugs with a wide range of biological activities. While specific

studies on the biological activity of 2-propylthiophene are scarce, the activities of other

substituted thiophenes provide a strong rationale for its investigation as a potential therapeutic

agent.

Antimicrobial and Antifungal Activity
Thiophene derivatives have demonstrated significant antimicrobial and antifungal properties.

[12] For instance, certain 2-aminothiophene derivatives have shown promising in vitro

antifungal activity against various fungal strains, including fluconazole-resistant Candida

species.[4] The mechanism of action for some of these compounds is believed to involve the

disruption of the fungal cell membrane.[13]

Table 2 summarizes the minimum inhibitory concentration (MIC) values for some thiophene

derivatives against various fungal and bacterial strains. It is important to note that this data is

for related compounds and not 2-propylthiophene itself, but it highlights the potential of this

chemical class.

Compound Class Organism MIC (µg/mL) Reference(s)

2-Aminothiophene

derivatives
Candida species 100 - 200 [4]

5-Phenylthiophene

derivatives
Candida albicans - [4]

Schiff bases of 2-

aminothiophene
Trichophyton rubrum 16 - 64 [14]

2-Aminothiophene

derivative (5CN05)

Cryptococcus

neoformans
17 [15]

2-Aminothiophene

derivative (5CN05) in

microemulsion

Cryptococcus

neoformans
2.2 [15]
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Applications in Materials Science
Polythiophenes, particularly poly(3-alkylthiophene)s (P3ATs), are a class of conducting

polymers that have been extensively studied for their applications in organic electronics, such

as organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and sensors.[16][17]

The alkyl side chains play a crucial role in determining the solubility, processability, and solid-

state packing of the polymer, which in turn influences its electronic properties.

Poly(2-propylthiophene) as a Conductive Polymer
While poly(3-alkylthiophene)s have been more widely investigated, poly(2-alkylthiophene)s are

also of interest. The polymerization of 2-propylthiophene would lead to poly(2-
propylthiophene), a conjugated polymer with potential applications in organic electronics. The

electrical properties of poly(alkylthiophene)s are highly dependent on the regioregularity of the

polymer chain, with head-to-tail linkages generally leading to higher conductivity and charge

carrier mobility.[16]

Table 3 presents a summary of the electrical properties of some poly(alkylthiophene)s. The

data for poly(3-alkylthiophene)s can be used to estimate the potential performance of poly(2-
propylthiophene).
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Polymer
Conductivity
(S/cm)

Charge Carrier
Mobility (cm²/Vs)

Reference(s)

Regiorandom Poly(3-

methylthiophene)
50 - [16]

Regioregular Poly(3-

methylthiophene)
140 - [16]

Regioregular Poly(3-

dodecylthiophene)
600 - 1000 - [12]

Poly(3-

hexylthiophene)

(P3HT)

~10⁻³ - 10³ ~10⁻⁴ - 0.1 [18][19]
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Conclusion
2-Propylthiophene, as a member of the alkylthiophene family, holds potential for applications

in both drug development and materials science. While direct research on this specific

molecule is limited, the well-documented properties and activities of its analogs provide a

strong foundation for future investigations. The synthesis of 2-propylthiophene can be readily

achieved through established organic chemistry methodologies, such as Kumada coupling and

lithiation-alkylation. Its potential as an antimicrobial or antifungal agent warrants further

investigation, building upon the promising results seen with other thiophene derivatives. In the

realm of materials science, poly(2-propylthiophene) represents a potentially valuable

conductive polymer for organic electronic devices. Further research is needed to fully

characterize its biological activity and the material properties of its corresponding polymer to

unlock its full potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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